5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C9H7F3N4O/c1-4-2-6(9(10,11)12)16-7(14-4)3-5(15-16)8(13)17/h2-3H,1H3,(H2,13,17)
• InChI Key: UNNDRRSVQJGTGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)C(F)(F)F)C(=O)N
• Molecular Formula: C9H7F3N4O
• Molecular Weight: 244.17 g/mol

Description

• Synthesis and Analysis : The compound has been synthesized through various methods, including condensation reactions and cyclization processes. These methods often involve intermediate steps and the use of specific reagents like dimethylamine, trifluoro-1-(4-fluorophenyl)butane-1,3-dione, and sodium hydroxide (Liu et al., 2016).

Synthesis Analysis

• Regioselective Synthesis : Research has explored the regioselective synthesis of substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides, highlighting the importance of reagents and reaction conditions in achieving the desired molecular structure (Drev et al., 2014).

Molecular Structure Analysis

• Crystal Structure : The crystal structure of related compounds has been determined, revealing insights into the molecular conformation and intermolecular interactions (Ju Liu et al., 2016).

Chemical Reactions and Properties

• Library Synthesis : The pyrazolo[1,5-a]pyrimidine class, which includes our compound of interest, has been identified as a privileged structure for library synthesis, indicative of its versatility in chemical reactions (Gregg et al., 2007).

Physical Properties Analysis

• Solid-State Properties : Investigations into the solid-state properties of related compounds, such as optical absorption and emission, offer insights into the physical characteristics of these molecules (Stefanello et al., 2022).

Chemical Properties Analysis

• Functional Groups Influence : The presence of various functional groups like trifluoromethyl influences the chemical properties of these compounds, as seen in studies exploring their reactivity and potential applications in areas such as anticancer research (Ali et al., 2021).

Scientific Research Applications

Synthesis and Chemical Properties

The compound 5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have been extensively studied for their synthesis methodologies and chemical properties. Research in this area has led to the development of regioselective synthesis techniques for 1- and 4-substituted derivatives, showcasing the flexibility of the pyrazolo[1,5-a]pyrimidine scaffold in organic synthesis. The synthesis involves the reaction of 5-aminopyrazole derivatives with trifluoromethyl-beta-diketones, leading to the formation of 7-trifluoromethyl-substituted pyrazolo[1,5-a]pyrimidine and 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine carboxamides on a 50-100-mg scale, accomplished through parallel solution-phase synthesis methodologies (Dalinger et al., 2005).

Antitumor and Biological Activities

Significant research has been conducted on the biological activities of pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown distinct effective inhibition on the proliferation of some cancer cell lines, indicating their potential as antitumor agents. The synthesis, characterization, and in vitro cytotoxicity studies of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have highlighted their efficacy against Ehrlich Ascites Carcinoma (EAC) cells, further emphasizing the therapeutic potential of these compounds (Hassan et al., 2014). Furthermore, novel pyrazolopyrimidine derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, showcasing a structure-activity relationship that could guide future drug development (Rahmouni et al., 2016).

Antiviral Activities

The antiviral activities of pyrazolo[1,5-a]pyrimidine derivatives have also been explored, with certain compounds demonstrating significant activities against bird flu influenza (H5N1). This research opens avenues for the development of new antiviral agents based on the pyrazolo[1,5-a]pyrimidine scaffold, providing a foundation for further exploration in the fight against viral diseases (Hebishy et al., 2020).

Optical and Photophysical Properties

The study of the optical and photophysical properties of 7-trifluoromethyl-substituted pyrazolo[1,5-a]pyrimidines has revealed interesting UV-Vis absorption and fluorescence properties. These compounds exhibit higher quantum emission fluorescence yields in solution and moderate emission in the solid state, suggesting potential applications in materials science, especially in the development of fluorescent materials and optical sensors (Stefanello et al., 2022).

Future Directions

The compound and its family, pyrazolo[1,5-a]pyrimidines, have been identified as strategic compounds for optical applications. They have several key characteristics, such as simpler and greener synthetic methodology and tunable photophysical properties. These characteristics suggest that the compound has potential for future research and applications in the field of materials science and biological interactions.